Cas no 17878-39-6 (Methylphenylvinylsilane)
Methylphenylvinylsilane is a versatile organosilicon compound characterized by its reactive vinyl and phenyl groups bonded to a silicon atom. Its molecular structure (C9H12Si) enables applications in crosslinking, polymerization, and surface modification processes. The compound's vinyl group facilitates participation in hydrosilylation and free-radical reactions, while the phenyl group enhances thermal stability and compatibility with aromatic systems. Methylphenylvinylsilane is commonly employed as a precursor in silicone resins, adhesives, and specialty coatings, offering improved mechanical properties and chemical resistance. Its reactivity and stability make it suitable for advanced material synthesis, particularly in high-performance silicones and hybrid organic-inorganic systems. Proper handling requires adherence to standard silane safety protocols due to its flammability and moisture sensitivity.
Methylphenylvinylsilane structure
Product Name:Methylphenylvinylsilane
CAS No:17878-39-6
MF:C9H12Si
MW:148.27708
MDL:MFCD00053689
CID:155241
PubChem ID:87349
Update Time:2025-11-02
Methylphenylvinylsilane Chemical and Physical Properties
Names and Identifiers
-
- Methylphenylvinylsilane
- Benzene,(ethenylmethylsilyl)-
- VINYLPHENYLMETHYLSILANE
- ethenylmethylphenyl-silan
- Ethenylmethylphenylsilane
- Methylvinylphenylsilane
- PHENYLMETHYLCINYLSILANE
- PHENYLMETHYLVINYLSILANE
- PhMeVinylSiH
- Phenyl Vinyl Methylsilane
-
- MDL： MFCD00053689
- Inchi： InChI=1S/C9H12Si/c1-3-10(2)9-7-5-4-6-8-9/h3-8,10H,1H2,2H3
- InChI Key： JNRFDZNGKYQSKV-UHFFFAOYSA-N
- SMILES： C=C[SiH](C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 148.07100
- Monoisotopic Mass: 147.063002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not available
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not available
- Density: 0.89
- Boiling Point: 56-57 °C (7 mmHg)
- Flash Point: 58°C
- Refractive Index: 1.5125-1.5145
- PSA: 0.00000
- LogP: 1.47570
- Solubility: Not available
Methylphenylvinylsilane Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： 37/39-26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Methylphenylvinylsilane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Methylphenylvinylsilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S11630-10g |
Methylphenylvinylsilane |
17878-39-6 | 99% | 10g |
￡145.00 | 2022-02-28 | |
| abcr | AB111591-10 g |
Vinylphenylmethylsilane, 95%; . |
17878-39-6 | 95% | 10g |
€71.50 | 2023-01-31 | |
| abcr | AB111591-10g |
Vinylphenylmethylsilane, 95%; . |
17878-39-6 | 95% | 10g |
€75.00 | 2025-04-20 | |
| abcr | AB111591-50g |
Vinylphenylmethylsilane, 95%; . |
17878-39-6 | 95% | 50g |
€295.00 | 2025-04-20 |
Methylphenylvinylsilane Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
17878-39-6 (Methylphenylvinylsilane) Related Products
- 73839-45-9(Silane, trimethyl[2-(4-methylphenyl)ethenyl]-, (E)-)
- 105281-55-8(Silane, trimethyl[2-(1-naphthalenyl)ethenyl]-, (E)-)
- 193277-05-3
- 18001-47-3(Benzene,[2-(trimethylsilyl)ethenyl]-)
- 19319-11-0(Benzene,[(1Z)-2-(trimethylsilyl)ethenyl]-)
- 608145-30-8(SILANE, (1,3-PHENYLENEDI-2,1-ETHENEDIYL)BIS[DIMETHYL(2-PHENYLETHENYL)-)
- 197500-36-0(Silane, dimethyl(2-phenylethenyl)-)
- 19372-00-0(Benzene,[(1E)-2-(trimethylsilyl)ethenyl]-)
- 119873-75-5((E)-dimethyl(2-phenylethenyl)silane)
- 18834-19-0(benzene, 1,1',1'',1'''-(silanetetrayltetra-2,1-ethenediyl)tetrakis-)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
